Cas no 2172045-89-3 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-4-yl}acetic acid
• CAS No: 2172045-89-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6258524
• PubChem ID: 165745941
• Update Time: 2025-05-23

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-4-yl}acetic acid
• 2172045-89-3
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-4-yl}acetic acid
• EN300-1486434

• Inchi： 1S/C24H26N2O5/c27-22(26-11-9-16(10-12-26)13-23(28)29)14-25-24(30)31-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,25,30)(H,28,29)
• InChI Key： AHKUHCDKTSKPEQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1CCC(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-4-yl}acetic acid

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-4-yl}acetic Acid (CAS No. 2172045-89-3)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-4-yl}acetic acid, with the CAS registry number 2172045-89-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of this compound in the development of peptide-based therapeutics. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of amino groups during the synthesis process. In this compound, the Fmoc group is attached to an amino group within the piperidine ring, which suggests its potential use as an intermediate in peptide coupling reactions. This makes it a valuable tool in the construction of bioactive molecules with specific pharmacokinetic properties.

Moreover, the acetic acid moiety at the terminus of the molecule introduces additional functional diversity. Acetic acid groups are known for their ability to participate in various chemical reactions, including esterification and amidation. This feature enhances the molecule's versatility, enabling it to serve as a building block for more complex structures. Recent research has explored its potential as a linker in drug delivery systems, where its ability to form stable bonds with other molecules is highly advantageous.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Researchers have employed advanced molecular modeling techniques to investigate its conformational flexibility and interactions with biological targets. These studies have provided valuable insights into its potential as a lead compound for drug discovery programs targeting specific therapeutic areas such as oncology and infectious diseases.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. Its construction involves multiple steps, including Friedel-Crafts alkylation, amide bond formation, and deprotection reactions. The use of highly efficient catalysts and precise reaction conditions has enabled chemists to achieve high yields and purity levels, making it feasible for large-scale production.

From an environmental perspective, this compound's stability and biodegradability are critical considerations. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current environmental regulations regarding chemical waste management. However, further research is needed to fully understand its ecological impact and ensure sustainable practices during its production and use.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-4-yl}acetic acid (CAS No. 2172045-89) stands out as a multifaceted molecule with promising applications in drug development and chemical synthesis. Its unique structure and functional groups make it a valuable asset for researchers seeking to design novel bioactive compounds with tailored properties.